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Compound of Interest

Compound Name: Gyromitrin

Cat. No.: B10753394

Metabolic Pathway of Gyromitrin

Gyromitrin undergoes a two-step conversion in the body to its active toxic form, MMH. The
initial hydrolysis occurs under acidic conditions, such as in the stomach, followed by enzymatic
conversion primarily in the liver.[1][2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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